Cas no 2228783-70-6 (1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228783-70-6
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6406575
• PubChem ID: 165645034
• Update Time: 2025-06-08

1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228783-70-6
• EN300-1914398

• Inchi： 1S/C10H11BrO3/c1-9(2)5-10(9,8(12)13)6-3-4-7(11)14-6/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： VEPAWUBZKLOVND-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(=O)O)CC2(C)C)O1

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Research Brief on 1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228783-70-6)

1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228783-70-6) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furan and cyclopropane structural motifs, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The bromofuran moiety, in particular, is known for its bioisosteric properties, making it a valuable scaffold in drug design and development.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, highlighting its scalability and reproducibility. The study also reported preliminary in vitro assays demonstrating its inhibitory effects on key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a lead compound for developing new anti-inflammatory agents.

In addition to its anti-inflammatory properties, research has explored its anticancer potential. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's ability to induce apoptosis in cancer cell lines. The results indicated that 1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibited selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its interaction with specific molecular targets involved in cell cycle regulation.

Further mechanistic studies have delved into the compound's mode of action. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have provided insights into its three-dimensional structure and binding interactions with biological targets. These structural studies are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties, paving the way for its development into a clinically viable drug candidate.

The safety and toxicity profile of 1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid have also been evaluated. Preclinical studies in animal models have shown favorable tolerability at therapeutic doses, with no significant adverse effects reported. These findings support its progression to further stages of drug development, including formulation studies and potential clinical trials.

In conclusion, 1-(5-bromofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a promising candidate in the search for new therapeutic agents. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable tool for both academic research and pharmaceutical development. Future studies should focus on optimizing its efficacy and safety profiles, as well as exploring its potential in combination therapies.